Cas no 2097349-37-4 ((5-Bromo-2-methyl-2H-1,2,3-triazol-4-YL)methanol)

• Product Name: (5-Bromo-2-methyl-2H-1,2,3-triazol-4-YL)methanol
• CAS No: 2097349-37-4
• MF: C₄H₆BrN₃O
• MW: 192.013939380646
• CID: 6078888
• PubChem ID: 129116608
• Update Time: 2024-01-08

(5-Bromo-2-methyl-2H-1,2,3-triazol-4-YL)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-methyl-2H-1,2,3-triazol-4-YL)methanol
• 2H-1,2,3-Triazole-4-methanol, 5-bromo-2-methyl-
• 5-Bromo-2-methyl-2H-1,2,3-triazole-4-methanol
• BrC=1C(=NN(N=1)C)CO
• 2097349-37-4
• SCHEMBL18838973
• (5-bromo-2-methyltriazol-4-yl)methanol
• EN300-7440177

• Inchi： 1S/C4H6BrN3O/c1-8-6-3(2-9)4(5)7-8/h9H,2H2,1H3
• InChI Key： CERCXGYJJRDGRP-UHFFFAOYSA-N
• SMILES： N1=C(Br)C(CO)=NN1C

Computed Properties

• Exact Mass: 190.96942g/mol
• Monoisotopic Mass: 190.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.97±0.1 g/cm3(Predicted)
• Boiling Point: 342.2±50.0 °C(Predicted)
• pka: 12.32±0.10(Predicted)